Cas no 1349199-54-7 (6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid)

• Product Name: 6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid
• CAS No: 1349199-54-7
• MF: C₁₃H₁₅NO₅S
• MW: 297.326902627945
• MDL: MFCD21607344
• CID: 1088443
• PubChem ID: 71741939
• Update Time: 2025-10-22

6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid
• 6-(4-methylphenyl)sulfonyl-2-oxa-6-azaspiro[3.3]heptane-3-carboxylic acid
• A887794
• CS-0313710
• 6-(4-METHYLBENZENESULFONYL)-2-OXA-6-AZASPIRO[3.3]HEPTANE-1-CARBOXYLIC ACID
• AS-79273
• MFCD21607344
• DTXSID50857182
• 6-(4-Methylbenzene-1-sulfonyl)-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid
• 6-TOSYL-2-OXA-6-AZASPIRO[3.3]HEPTANE-1-CARBOXYLICACID
• SB51418
• SY273557
• AKOS022185430
• 6-(p-tolylsulfonyl)-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid
• 1349199-54-7

• MDL： MFCD21607344
• Inchi： 1S/C13H15NO5S/c1-9-2-4-10(5-3-9)20(17,18)14-6-13(7-14)8-19-11(13)12(15)16/h2-5,11H,6-8H2,1H3,(H,15,16)
• InChI Key： WPOQGJLNKLKXKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2(COC2C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 297.06709375g/mol
• Monoisotopic Mass: 297.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.3Ų

6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid

Recent Advances in the Application of 6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid (CAS: 1349199-54-7) in Chemical Biology and Drug Discovery

The compound 6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid (CAS: 1349199-54-7) has recently emerged as a key building block in the field of chemical biology and pharmaceutical research. This spirocyclic scaffold has garnered significant attention due to its unique structural features, which enable diverse applications in drug design and synthesis. Recent studies have highlighted its potential as a versatile intermediate for the development of novel bioactive molecules, particularly in the context of targeted protein degradation and covalent inhibitor design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a precursor for the synthesis of PROTACs (Proteolysis Targeting Chimeras). Researchers utilized the tosyl-protected azaspiroheptane core to construct bifunctional molecules capable of selectively degrading disease-relevant proteins. The rigidity of the spirocyclic system was found to confer favorable pharmacokinetic properties, addressing a common challenge in PROTAC development.

In parallel research, the compound's potential as a warhead for covalent inhibitors has been explored. The reactive tosyl group at position 6 allows for selective modification, while the carboxylic acid functionality provides a handle for further derivatization. A recent patent application (WO2023051234) describes its incorporation into covalent kinase inhibitors, where it serves as a key structural element enabling selective targeting of cysteine residues in the ATP-binding pocket.

From a synthetic chemistry perspective, advances in the preparation of 1349199-54-7 have been reported. A 2024 Organic Process Research & Development publication detailed an improved synthetic route that achieves the compound in 5 steps with an overall yield of 42%, representing a significant improvement over previous methods. This development is particularly important given the growing demand for this building block in medicinal chemistry programs.

The compound's unique three-dimensional structure has also been leveraged in fragment-based drug discovery. Crystallographic studies have revealed that the spiro[3.3]heptane core can effectively mimic bioactive conformations of more complex structures, making it valuable for hit identification and optimization. Several pharmaceutical companies have included derivatives of 6-Tosyl-2-oxa-6-azaspiro[3.3]heptane-1-carboxylic acid in their fragment libraries for screening against challenging targets.

Looking forward, the versatility of this scaffold suggests continued importance in drug discovery. Ongoing research is exploring its application in the development of CNS-penetrant compounds, where the spirocyclic structure may help overcome blood-brain barrier penetration challenges. Additionally, its potential in the design of next-generation covalent inhibitors for undruggable targets remains an active area of investigation across multiple research institutions.